Cas no 1572-84-5 (1,4-Bis(butyryloxy)-2-butene)

1,4-Bis(butyryloxy)-2-butene is a diester derivative of 2-butene-1,4-diol, featuring butyryloxy functional groups at the 1 and 4 positions. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of specialty polymers, plasticizers, and cross-linking agents. Its unsaturated double bond provides reactivity for further chemical modifications, such as polymerization or addition reactions. The butyryloxy groups enhance solubility in organic solvents, facilitating its use in formulations requiring controlled release or ester-based reactivity. The compound's structure allows for tailored applications in coatings, adhesives, and resin systems, where precise molecular design is critical for performance optimization. Proper handling and storage are recommended due to its potential sensitivity to moisture and heat.
1,4-Bis(butyryloxy)-2-butene structure
1,4-Bis(butyryloxy)-2-butene structure
Product Name:1,4-Bis(butyryloxy)-2-butene
CAS No:1572-84-5
MF:C12H20O4
MW:228.284804344177
MDL:MFCD07368634
CID:41607
PubChem ID:160871066
Update Time:2025-08-05

1,4-Bis(butyryloxy)-2-butene Chemical and Physical Properties

Names and Identifiers

    • Butanoic Acid 2-Butene-1,4-Diylester
    • 2-butene-1,4-dibutyrate
    • cis-2-butene-1,4-dibutyrate
    • cis-2-butene-1,4-bis-n-butyrate
    • 2-Butene-1,4-Diylbutyrate
    • 2-butene-l,4-diyl butyrate
    • 1,4-Bis(butyryloxy)-2-butene
    • 2-Butene-1,4-diol Dibutyrate
    • 2-butene-1,4-dibutyrate ester
    • OGJKSGMVEHGEKF-AATRIKPKSA-N
    • FC0778
    • (E)-but-2-ene-1,4-diyl dibutyrate
    • Butanoic acid 2-butene-1,4-diyl ester
    • B3580
    • Dibutyric acid (E)-2-butene-1,4-diyl ester
    • 572B845
    • I14
    • MFCD07368634
    • [(E)-4-butanoyloxybut-2-enyl] butanoate
    • cis-Butanoicacid-2-butene-1,4-diylester
    • 144967-77-1
    • trans-Butanoic acid 2-butene-1,4-diylester
    • AKOS015914505
    • SCHEMBL8744185
    • Butanoic acid, 1,1'-(2-butene-1,4-diyl) ester
    • 191089-67-5
    • 1572-84-5
    • A808303
    • butanoic acid 4-(1-oxobutoxy)but-2-enyl ester
    • cis-Butanoic acid 2-butene-1,4-diyl ester
    • MDL: MFCD07368634
    • Inchi: 1S/C12H20O4/c1-3-7-11(13)15-9-5-6-10-16-12(14)8-4-2/h5-6H,3-4,7-10H2,1-2H3/b6-5+
    • InChI Key: OGJKSGMVEHGEKF-AATRIKPKSA-N
    • SMILES: O(C/C=C/COC(CCC)=O)C(CCC)=O

Computed Properties

  • Exact Mass: 228.13600
  • Monoisotopic Mass: 228.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 2

Experimental Properties

  • Density: 1.004
  • Boiling Point: 155°C/15mmHg(lit.)
  • Flash Point: 142 ºC
  • Refractive Index: 1.4430-1.4470
  • PSA: 52.60000
  • LogP: 2.22920

1,4-Bis(butyryloxy)-2-butene Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

1,4-Bis(butyryloxy)-2-butene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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1,4-Bis(butyryloxy)-2-butene
1572-84-5 >95.0%(GC)
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$ 50.00 2022-06-06
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Additional information on 1,4-Bis(butyryloxy)-2-butene

Comprehensive Analysis of 1,4-Bis(butyryloxy)-2-butene (CAS No. 1572-84-5): Properties, Applications, and Industry Trends

1,4-Bis(butyryloxy)-2-butene, identified by its CAS No. 1572-84-5, is a specialized organic compound gaining attention in industrial and research applications. This ester derivative of butene exhibits unique chemical properties, making it valuable for polymer modification, specialty coatings, and niche chemical synthesis. With a molecular formula of C12H20O4, its structure features two butyryloxy groups attached to a central butene backbone, offering reactivity tailored for controlled cross-linking reactions.

Recent interest in sustainable plasticizers and bio-based polymers has spotlighted compounds like 1,4-Bis(butyryloxy)-2-butene. Researchers are exploring its potential as an alternative to conventional phthalate-based additives, aligning with the global push toward green chemistry. Its moderate polarity and hydrolytic stability make it suitable for formulations requiring balanced hydrophobicity—a frequent search topic among material scientists investigating eco-friendly additives.

From a technical perspective, this compound’s thermal stability (decomposition temperature >200°C) and compatibility with polyvinyl chloride (PVC) resins have spurred studies in flexible polymer composites. Industry forums frequently discuss its role in improving the elasticity of packaging materials without compromising durability—a key concern for manufacturers addressing circular economy demands. Analytical techniques like GC-MS and FTIR are commonly employed to verify its purity, a detail often queried by quality control specialists.

The synthesis of CAS No. 1572-84-5 typically involves esterification of 2-butene-1,4-diol with butyryl chloride under controlled conditions. Optimizing this process for low-energy production has become a focus area, reflecting broader industry trends toward carbon footprint reduction. Patent databases reveal growing innovation around its use in UV-curable coatings, where it acts as a reactive diluent to enhance film flexibility—a hot topic in coatings technology discussions.

In the context of supply chain transparency, suppliers increasingly highlight this compound’s compliance with REACH and TSCA regulations. Safety Data Sheets (SDS) emphasize proper handling protocols, though it’s noteworthy that 1,4-Bis(butyryloxy)-2-butene is not classified under hazardous categories—a point frequently clarified in regulatory compliance searches. Storage recommendations (e.g., inert atmosphere, moisture control) are often cited in technical datasheets to maintain stability.

Emerging applications in medical device coatings and controlled-release formulations have expanded its market potential. Recent PubMed-indexed studies explore its hydrolytic byproducts for biocompatibility, tapping into the surge of interest in biodegradable materials. This aligns with frequent search queries about "safe polymer additives" and "medical-grade esters."

For procurement specialists, pricing trends of 1572-84-5 correlate with butyric acid feedstock availability—a connection often analyzed in chemical market reports. The compound’s niche status means suppliers frequently provide custom purity grades (98%+, 99.5%+), a specification detail highly searched by buyers comparing technical vs. premium grades.

Looking ahead, the integration of 1,4-Bis(butyryloxy)-2-butene into bio-hybrid materials shows promise. Academic literature notes its potential in modifying polylactic acid (PLA) properties—a response to the booming bioplastics market. This positions the compound at the intersection of material innovation and environmental sustainability, two dominant themes in contemporary chemical research.

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